N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)butyramide

• IUPAC Name: N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]butanamide
• InChI: InChI=1S/C14H17N3O4/c1-4-5-12(18)15-14-17-16-13(21-14)9-6-10(19-2)8-11(7-9)20-3/h6-8H,4-5H2,1-3H3,(H,15,17,18)
• InChI Key: OTMXRECWOIAGLI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NN=C(O1)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol

Description

“N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide” is a small molecule that belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups.

Molecular Structure Analysis

The molecular structure of “N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide” has a chemical formula of C10H15N5O2. The structure of a related compound, “3,5-Dimethoxybenzyl bromide”, has been determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Scientific Research Applications

Antiviral Activity

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Safety and Hazards

The safety data sheet for a related compound, “(3,4-Dimethoxyphenyl)acetic acid”, indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.